Cas no 1804076-76-3 (2-Bromo-4-(3-chloropropanoyl)benzaldehyde)

2-Bromo-4-(3-chloropropanoyl)benzaldehyde structure
1804076-76-3 structure
Product Name:2-Bromo-4-(3-chloropropanoyl)benzaldehyde
CAS No:1804076-76-3
MF:C10H8BrClO2
MW:275.526321411133
CID:4792841
Update Time:2023-08-17

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(3-chloropropanoyl)benzaldehyde
    • Inchi: 1S/C10H8BrClO2/c11-9-5-7(10(14)3-4-12)1-2-8(9)6-13/h1-2,5-6H,3-4H2
    • InChI Key: YZJMZIZQKFXFHT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=CC(=C1)C(CCCl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 220
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.1

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020294-250mg
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
250mg
489.60 USD 2021-05-31
Alichem
A013020294-500mg
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
500mg
847.60 USD 2021-05-31
Alichem
A013020294-1g
2-Bromo-4-(3-chloropropanoyl)benzaldehyde
1804076-76-3 97%
1g
1,490.00 USD 2021-05-31

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Related Literature

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